Cas no 2228751-50-4 ((4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide)

• Product Name: (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide
• CAS No: 2228751-50-4
• MF: C₉H₁₃NO₂S₂
• MW: 231.335019826889
• CID: 6069954
• PubChem ID: 165637045
• Update Time: 2025-05-25

(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide
• 2228751-50-4
• EN300-2004587

• Inchi： 1S/C9H13NO2S2/c10-14(11,12)6-7-5-13-9-4-2-1-3-8(7)9/h5H,1-4,6H2,(H2,10,11,12)
• InChI Key： LXLLHXLDDHDEQZ-UHFFFAOYSA-N
• SMILES： S1C=C(CS(N)(=O)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 231.03877100g/mol
• Monoisotopic Mass: 231.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.8Ų

Additional information on (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide

Introduction to (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide (CAS No. 2228751-50-4)

(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide is a specialized organic compound with a molecular structure that combines a benzothiophene moiety and a methanesulfonamide group. This compound, identified by its CAS number 2228751-50-4, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. The benzothiophene ring system is known for its presence in various bioactive molecules, while the methanesulfonamide moiety often contributes to enhanced solubility and metabolic stability, making this compound a promising candidate for further investigation.

The< strong>benzothiophene core is a heterocyclic aromatic compound that features a benzene ring fused with a sulfur-containing five-membered ring. This structural motif is commonly found in natural products and pharmaceuticals, exhibiting a wide range of biological activities. In particular, benzothiophenes have been extensively studied for their potential applications in the treatment of neurological disorders, cancer, and infectious diseases. The addition of the< strong>methanesulfonamide group to the benzothiophene scaffold introduces polar functional groups that can influence the compound's solubility, reactivity, and interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of< strong>heterocyclic compounds in developing novel therapeutic agents. Among these, benzothiophen derivatives have shown considerable promise due to their ability to modulate various biological pathways. The< strong>methanesulfonamide functional group, in particular, has been recognized for its role in enhancing the pharmacokinetic properties of small molecules. This combination of features makes (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide a compelling subject for further research.

In the context of current pharmaceutical research, there is growing interest in identifying new scaffolds that can serve as leads for drug development. The< strong>tetrahydro-1-benzothiophen moiety provides a rigid aromatic framework that can be further modified to optimize binding affinity and selectivity. The methanesulfonamide group not only enhances solubility but also serves as a handle for chemical manipulation, allowing researchers to explore diverse structural variations.

The synthesis of (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the methanesulfonamide group typically involves nucleophilic substitution or condensation reactions with appropriate sulfonating agents. The tetrahydro derivative is often synthesized through cyclization or hydrogenation processes to introduce the desired ring system.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it may exhibit< strong>antimicrobial,< strong>anti-inflammatory, and even< strong>anticancer properties. These activities are attributed to the ability of the benzothiophene core to interact with biological targets such as enzymes and receptors, while the methanesulfonamide group enhances binding affinity through electrostatic interactions.

The< strong>solubility profile of (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide is another critical factor that influences its potential as a drug candidate. The presence of polar functional groups improves water solubility, which is essential for oral bioavailability and tissue distribution. This property makes it more amenable for formulation into pharmaceutical products compared to less soluble analogs.

In conclusion, (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanesulfonamide represents an intriguing compound with significant potential in pharmaceutical applications. Its unique structural features combine the bioactivity of benzothiophenes with the pharmacokinetic advantages of methanesulfonamides. Further research is warranted to fully elucidate its biological activities and explore its therapeutic potential.